Cas no 101-84-8 (phenoxybenzene)

• Product Name: phenoxybenzene
• CAS No: 101-84-8
• MF: C₁₂H₁₀O
• MW: 170.207203388214
• MDL: MFCD00003034
• CID: 35157
• PubChem ID: 7583
• Update Time: 2025-12-15

phenoxybenzene Chemical and Physical Properties

Names and Identifiers

• Oxydibenzene
• AKOS 90362
• FEMA 3667
• DIPHENYL OXIDE
• DIPHENYL ETHER
• DEPHENYL OXIDE
• 1,1’-oxybis(benzene)
• 1,1’-oxybis-benzen
• Phenyl Ether
• Diphenyl ether solution
• Phenylether Solution
• 1,1′-Oxybisbenzene
• 1,1'-oxybisbenzene
• 4,4'-diphenyl-ether
• 4-phenoxybenzene
• biphenyloxide
• chemcryljk-eb
• Oxybisbenzene
• Oxydibenzol
• Oxydiphenyl
• Phenyl ethe
• NSC 19311
• phenyloxide
• Phenyl oxide
• Phenoxybenzene
• 1,1'-oxydibenzene
• Biphenyl oxide
• Benzene, 1,1'-oxybis-
• Geranium crystals
• Ether, diphenyl-
• Chemcryl JK-EB
• Benzene, phenoxy-
• 1,1'-Oxybis(benzene)
• Phenyl ether, vapor
• Diphenylether
• Ether, diphenyl
• Diphenyloxid
• Diphenylaether
• phenoxy-benzene
• diphenyl-ether
• 1-Phenoxybenzene
• FEMA No. 3667
• Phenyl ether (8CI)
• 1,1'-oxybis-b
• Propofol Imp. I (EP): Oxydibenzene
• phenoxybenzene

• MDL： MFCD00003034
• Inchi： 1S/C12H10O/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h1-10H
• InChI Key： USIUVYZYUHIAEV-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC=CC=1
• BRN： 1364620

Computed Properties

• Exact Mass: 170.07300
• Monoisotopic Mass: 170.073165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2

Experimental Properties

• Ionization Potential: 8.09 eV
• Color/Form: Colorless crystal, it is light yellow oily liquid when heated above the melting point, and has a special odor.
• Density: 1.073 g/mL at 25 °C(lit.)
• Melting Point: 25-27 °C (lit.)
• Boiling Point: 259 °C(lit.)
• Flash Point: Fahrenheit: 239 ° f < br / > Celsius: 115 ° C < br / >
• Refractive Index: n20/D 1.579(lit.)
• Solubility: alcohol: soluble(lit.)
• Water Partition Coefficient: Insoluble
• PSA: 9.23000
• LogP: 3.47890
• Merck: 7288
• Vapor Pressure: <1 mmHg ( 20 °C)
• FEMA: 3667 | DIPHENYL ETHER
• Freezing Point: 27℃
• Solubility: Insoluble in water, soluble in alcohol, ether, benzene, glacial acetic acid, etc. It does not dissolve in concentrated sulfuric acid.

phenoxybenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H318,H411
• Warning Statement： P273,P280,P305+P351+P338
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 36-51/53
• Safety Instruction： S60-S61-S57-S37/39-S26-S45-S36/37
• RTECS：KN8970000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：9
• Safety Term：9
• Packing Group：III
• Risk Phrases：R36/37/38; R51/53
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Explosive Limit：0.8-1.5%(V)
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Natural Products and Extracts Flavors and Fragrances

Additional information on phenoxybenzene

Phenoxybenzene (CAS No. 101-84-8): A Comprehensive Overview of Its Chemical Properties, Applications, and Recent Research Developments

Phenoxybenzene, with the chemical formula C₆H₅OCH₂CH₃, is an aromatic compound characterized by a phenol group attached to an ethyl chain. Its CAS number, CAS No. 101-84-8, uniquely identifies it in the chemical database and underscores its significance in various industrial and pharmaceutical applications. This compound, also known as o-ethoxyphenol, has garnered considerable attention due to its versatile reactivity and potential in synthesizing more complex molecules.

The structure of phenoxybenzene consists of a benzene ring substituted with a hydroxyl group (–OH) and an ethoxy group (–OCH₂CH₃). This dual functionality makes it a valuable intermediate in organic synthesis, particularly in the production of polymers, fragrances, and pharmaceuticals. The compound exhibits moderate solubility in organic solvents such as ethanol, acetone, and dichloromethane, which facilitates its use in various chemical reactions.

In recent years, research on phenoxybenzene has expanded significantly, driven by its potential applications in medicinal chemistry. One of the most promising areas is its role as a precursor in the synthesis of bioactive molecules. For instance, derivatives of phenoxybenzene have been investigated for their antimicrobial and anti-inflammatory properties. Studies have shown that certain modifications of the benzene ring can enhance the biological activity of these compounds, making them candidates for drug development.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of phenoxybenzene derivatives. Researchers have synthesized various analogs and evaluated their efficacy against a range of diseases. Notably, some studies have highlighted the compound's ability to modulate enzyme activity and interfere with pathogenic processes. These findings have opened new avenues for developing novel therapeutic agents.

Another significant application of phenoxybenzene lies in the field of polymer chemistry. The compound's ability to act as a monomer or intermediate in polymer synthesis has led to the development of advanced materials with unique properties. For example, polymers derived from phenoxybenzene have been found to exhibit enhanced thermal stability and mechanical strength, making them suitable for high-performance applications in industries such as aerospace and automotive manufacturing.

The environmental impact of phenoxybenzene has also been a subject of interest among researchers. While the compound itself is not classified as hazardous, its derivatives can exhibit varying degrees of toxicity depending on their structure. Recent studies have focused on developing environmentally friendly synthetic routes to minimize waste and reduce ecological risks associated with its production and use.

In conclusion, phenoxybenzene (CAS No. 101-84-8) is a versatile compound with broad applications across multiple industries. Its role in pharmaceuticals, polymers, and environmental chemistry underscores its importance as a chemical building block. As research continues to uncover new uses for this compound, it is likely that its significance will only grow further.